Cas no 2248398-12-9 (3-(4-Bromophenyl)-4-(difluoromethyl)-5-ethyl-1,2-oxazole)

• Product Name: 3-(4-Bromophenyl)-4-(difluoromethyl)-5-ethyl-1,2-oxazole
• CAS No: 2248398-12-9
• MF: C₁₂H₁₀BrF₂NO
• MW: 302.114709377289
• CID: 6509341
• PubChem ID: 137941175
• Update Time: 2025-05-19

3-(4-Bromophenyl)-4-(difluoromethyl)-5-ethyl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 2248398-12-9
• 3-(4-Bromophenyl)-4-(difluoromethyl)-5-ethyl-1,2-oxazole
• EN300-6508503

• Inchi： 1S/C12H10BrF2NO/c1-2-9-10(12(14)15)11(16-17-9)7-3-5-8(13)6-4-7/h3-6,12H,2H2,1H3
• InChI Key： NVNOFEVEKFHVEB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C(C(F)F)=C(CC)ON=1

Computed Properties

• Exact Mass: 300.99138g/mol
• Monoisotopic Mass: 300.99138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26Ų

Additional information on 3-(4-Bromophenyl)-4-(difluoromethyl)-5-ethyl-1,2-oxazole

Introduction to 3-(4-Bromophenyl)-4-(difluoromethyl)-5-ethyl-1,2-oxazole (CAS No. 2248398-12-9)

3-(4-Bromophenyl)-4-(difluoromethyl)-5-ethyl-1,2-oxazole, identified by the Chemical Abstracts Service Number (CAS No.) 2248398-12-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the oxazole class, a heterocycle characterized by a five-membered ring containing one oxygen atom and two carbon atoms. The presence of substituents such as 4-bromophenyl, difluoromethyl, and ethyl groups introduces specific electronic and steric properties that make this molecule a promising candidate for further investigation in drug discovery and medicinal chemistry.

The structural motif of 3-(4-Bromophenyl)-4-(difluoromethyl)-5-ethyl-1,2-oxazole is particularly intriguing because it combines multiple pharmacophoric elements that are frequently observed in bioactive molecules. The 4-bromophenyl group, for instance, provides a halogenated aromatic ring that can engage in π-stacking interactions and serve as a scaffold for further chemical modifications. The difluoromethyl substituent is known for its ability to enhance metabolic stability and binding affinity, while the ethyl group introduces additional bulk and may influence the compound's solubility and pharmacokinetic properties.

In recent years, there has been growing interest in oxazole derivatives due to their diverse biological activities. Oxazoles have been reported to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of substituents in 3-(4-Bromophenyl)-4-(difluoromethyl)-5-ethyl-1,2-oxazole may confer unique interactions with biological targets, making it a valuable scaffold for structure-activity relationship (SAR) studies. Researchers have been exploring how modifications to this core structure can modulate its biological profile, leading to the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently implicated in various diseases, particularly cancer. The combination of a brominated aromatic ring and a fluorinated methyl group in 3-(4-Bromophenyl)-4-(difluoromethyl)-5-ethyl-1,2-oxazole suggests that it may interact with the ATP-binding pocket of kinase domains. This hypothesis is supported by computational studies that have modeled the binding of similar oxazole derivatives to protein targets. Such studies predict that this compound could exhibit inhibitory activity against certain kinases, making it a promising lead for further development.

Furthermore, the presence of the ethylenic linkage in the oxazole ring may allow for conformational flexibility, which can be exploited to optimize binding interactions. This flexibility could be particularly advantageous when designing molecules that need to fit into narrow binding pockets or when multiple conformations are required for optimal activity. The ability to fine-tune conformational properties through structural modifications is a key consideration in medicinal chemistry and can significantly impact a compound's efficacy.

Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing complex heterocyclic compounds like 3-(4-Bromophenyl)-4-(difluoromethyl)-5-ethyl-1,2-oxazole. These methods often involve multi-step reactions that incorporate functional groups such as halogens and fluorine atoms with high precision. The ability to synthesize such compounds efficiently is crucial for conducting thorough SAR studies and optimizing lead compounds for preclinical development. Novel synthetic routes have also allowed researchers to explore derivatives of this molecule with potentially enhanced biological activity or improved pharmacokinetic profiles.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug discovery due to their prevalence in approved drugs and their diverse biological activities. Oxazoles are no exception, with several drugs on the market containing this motif as part of their core structure. The compound 3-(4-Bromophenyl)-4-(difluoromethyl)-5-ethyl-1,2-oxazole represents an excellent example of how structural features can be combined to create molecules with therapeutic potential. Its unique combination of substituents makes it a versatile scaffold for further chemical manipulation and biological evaluation.

In conclusion, 3-(4-Bromophenyl)-4-(difluoromethyl)-5-ethyl-1,2-oxazole (CAS No. 2248398-12-9) is a structurally interesting compound with potential applications in drug discovery and medicinal chemistry. Its unique combination of functional groups suggests that it may exhibit significant biological activity, particularly as a kinase inhibitor or other therapeutic agents targeting specific disease pathways. As research continues to uncover new applications for oxazole derivatives, compounds like this one will remain at the forefront of pharmaceutical innovation.